Cas no 59227-79-1 (Ethyl 4-(4-chlorophenoxy)butanoate)

Ethyl 4-(4-chlorophenoxy)butanoate structure
59227-79-1 structure
Product Name:Ethyl 4-(4-chlorophenoxy)butanoate
CAS No:59227-79-1
MF:C12H15ClO3
MW:242.698703050613
MDL:MFCD22381255
CID:383303
PubChem ID:352694
Update Time:2025-04-19

Ethyl 4-(4-chlorophenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-(4-chlorophenoxy)-, ethyl ester
    • ethyl 4-(4-chlorophenoxy)butanoate
    • NSC527511
    • DS-19334
    • MFCD22381255
    • CS-0158361
    • AKOS023110805
    • 59227-79-1
    • NSC-527511
    • W17000
    • DTXSID90326387
    • SCHEMBL4435101
    • DS-010605
    • Ethyl 4-(4-chlorophenoxy)butanoate
    • MDL: MFCD22381255
    • Inchi: 1S/C12H15ClO3/c1-2-15-12(14)4-3-9-16-11-7-5-10(13)6-8-11/h5-8H,2-4,9H2,1H3
    • InChI Key: CMQSMINXUPJBTJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCCCC(=O)OCC

Computed Properties

  • Exact Mass: 242.07105
  • Monoisotopic Mass: 242.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • PSA: 35.53

Ethyl 4-(4-chlorophenoxy)butanoate Pricemore >>

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